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Compound of Interest

Compound Name: Phenthoate

Cat. No.: B10861089 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment.

Phenthoate, an organothiophosphate insecticide, requires specific procedures for its proper

disposal due to its toxicity and potential environmental impact. This guide provides essential

safety and logistical information for the responsible management of phenthoate waste.

Chemical and Physical Properties of Phenthoate
A thorough understanding of a chemical's properties is the first step toward safe handling and

disposal.
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Property Value

Chemical Formula C12H17O4PS2[1]

Molar Mass 320.36 g·mol−1[1]

Appearance
Colorless crystalline solid or reddish-yellow

liquid (technical grade)[2][3]

Melting Point 17-18 °C[1][2]

Boiling Point
Decomposes at normal pressure before

reaching boiling point[3]

Solubility in Water 11 mg/L at 24 °C[1]

Stability

Stable in acidic and neutral media;

approximately 25% is hydrolyzed in 20 days at

pH 9.7[4]

Phenthoate Disposal Procedures
The disposal of phenthoate must be conducted in compliance with local, regional, and national

regulations for hazardous waste.[5][6] It is crucial to avoid disposing of phenthoate with

household garbage or allowing it to enter sewage systems.[5]

Step 1: Personal Protective Equipment (PPE)

Before handling phenthoate waste, ensure that appropriate personal protective equipment is

worn. This includes:

Chemical-resistant gloves (e.g., nitrile)[6]

Safety goggles or a face shield[6]

A lab coat or protective clothing[7][8]

In case of potential inhalation, use an approved respirator.[6]

Step 2: Waste Segregation and Storage

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Phenthoate
https://en.wikipedia.org/wiki/Phenthoate
https://pubchem.ncbi.nlm.nih.gov/compound/Phenthoate
https://www.inchem.org/documents/jmpr/jmpmono/v080pr31.htm
https://en.wikipedia.org/wiki/Phenthoate
https://pubchem.ncbi.nlm.nih.gov/compound/Phenthoate
https://www.inchem.org/documents/jmpr/jmpmono/v080pr31.htm
https://en.wikipedia.org/wiki/Phenthoate
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://www.benchchem.com/product/b10861089?utm_src=pdf-body
https://www.benchchem.com/product/b10861089?utm_src=pdf-body
https://fr.cpachem.com/msds?num=SB516&dnl=sd_-_Phenthoate_CAS_2597-03-7_%28SB516%29_%28EU%29.pdf
http://www.tlongagro.com/news_en/images/100784_1.pdf
https://www.benchchem.com/product/b10861089?utm_src=pdf-body
https://fr.cpachem.com/msds?num=SB516&dnl=sd_-_Phenthoate_CAS_2597-03-7_%28SB516%29_%28EU%29.pdf
https://www.benchchem.com/product/b10861089?utm_src=pdf-body
http://www.tlongagro.com/news_en/images/100784_1.pdf
http://www.tlongagro.com/news_en/images/100784_1.pdf
https://www.agilent.com/cs/library/msds/PST-2020K1000_NAEnglish.pdf
https://www.simonisbv.nl/assets/SDS/Phenthoate-Techn.-min-92-EN-IN-PH-VN-v1.0.pdf
http://www.tlongagro.com/news_en/images/100784_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Unused phenthoate and any materials contaminated with it (e.g., absorbent materials from

spills, empty containers) should be collected in a designated, properly labeled, and sealed

container.[9] Store this waste in a cool, well-ventilated area away from incompatible materials

such as strong acids and bases.[8][10]

Step 3: Spill Management

In the event of a spill, do not touch the spilled material without appropriate PPE.[6] Absorb the

spill with a non-combustible material like sand, dry earth, or universal binders.[5][6] Collect the

contaminated absorbent material and place it in the designated hazardous waste container for

disposal.[5]

Step 4: Disposal of Empty Containers

Empty phenthoate containers should be triple-rinsed or pressure-rinsed.[10] The rinsate

should be collected and treated as hazardous waste. Puncture and crush the empty containers

to prevent reuse.[10]

Step 5: Professional Waste Disposal

Phenthoate waste is classified as hazardous and must be disposed of through a licensed

hazardous waste disposal service.[11] Contact your institution's environmental health and

safety (EHS) department or a certified waste management company to arrange for pickup and

disposal. It is illegal to burn or pour waste pesticides down the drain.[9] In the United States,

the Environmental Protection Agency (EPA) provides resources for finding local household

hazardous waste collection programs and "Clean Sweep" programs for commercial users.[12]

[13]

Experimental Protocol: Alkaline Hydrolysis (for
consideration)
While large-scale disposal should be handled by professionals, understanding the chemical

degradation of phenthoate can be valuable. Phenthoate is known to undergo hydrolysis under

alkaline conditions.[4] A potential, small-scale laboratory decontamination procedure could

involve alkaline hydrolysis.
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Methodology:

Prepare a 5% sodium hydroxide (NaOH) solution in a suitable solvent (e.g., a mixture of

water and a water-miscible organic solvent like ethanol to aid solubility).

Carefully add the phenthoate waste to the alkaline solution in a fume hood, with constant

stirring. The ratio of the solution to the waste should be high to ensure complete reaction.

Allow the reaction to proceed for at least 24 hours to ensure complete hydrolysis of the

phenthoate. The reaction breaks down the phenthoate into less toxic compounds.

Neutralize the resulting solution with a suitable acid (e.g., hydrochloric acid) before disposing

of it in accordance with local regulations for aqueous waste.

Note: This protocol is for informational purposes and should be validated on a small scale

under controlled laboratory conditions before implementation. Always consult with your EHS

department before attempting any chemical degradation of hazardous waste.

Phenthoate Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of phenthoate.
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Phenthoate Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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